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Compound of Interest

Compound Name: Bis(trimethylsilyl) adipate

Cat. No.: B096323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, synthesis,

reactivity, and analytical methodologies related to bis(trimethylsilyl) adipate. This silyl ester

serves as a key intermediate in organic synthesis and as a derivatizing agent for analytical

purposes.

Core Chemical and Physical Properties
Bis(trimethylsilyl) adipate is an organic silicon compound, appearing as a colorless or light

yellow liquid.[1] It is characterized by the presence of two trimethylsilyl groups ester-linked to

an adipic acid backbone. This structure imparts specific solubility and reactivity characteristics,

making it soluble in common organic solvents.[1]

Table 1: Physicochemical Properties of Bis(trimethylsilyl) Adipate
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Property Value Source

IUPAC Name bis(trimethylsilyl) hexanedioate [2][3]

Synonyms

Adipic acid, bis(trimethylsilyl)

ester; Hexanedioic acid, 1,6-

bis(trimethylsilyl) ester

[2]

CAS Number 18105-31-2 [1][4]

Molecular Formula C12H26O4Si2 [1][2][4]

Molecular Weight 290.50 g/mol [2][4]

Appearance Colorless or light yellow liquid [1]

Density 0.948 g/cm³ [1][4]

Boiling Point 134 °C (at 12 mmHg) [1][4][5]

Flash Point 75 °C [1][4]

Refractive Index 1.4275 [1][4]

Vapor Pressure 0.0362 mmHg at 25°C [1]

Solubility
Soluble in common organic

solvents; reacts with water.
[1][6]

Synthesis and Reactivity
The primary route for synthesizing bis(trimethylsilyl) adipate involves the reaction of adipic

acid with a silylating agent, typically trimethylchlorosilane.

Bis(trimethylsilyl) adipate is stable under dry conditions at room temperature.[1] However, it

possesses hydrolytic sensitivity and reacts slowly with water or moisture, leading to the

cleavage of the silyl ester bonds to regenerate adipic acid and form hexamethyldisiloxane.[4][6]

It is incompatible with strong oxidizing agents, acids, and alcohols.[6]
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Reactants

Products

Bis(trimethylsilyl) Adipate

Hydrolysis

Water

Adipic Acid Hexamethyldisiloxane
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Start

Dissolve Adipic Acid & Triethylamine
in Anhydrous Solvent

Add Trimethylchlorosilane
(Dropwise)

Stir and Reflux
(Several Hours)

Cool to Room Temperature

Filter Precipitate
(Triethylamine HCl)

Evaporate Solvent
(Rotary Evaporator)

Purify by
Vacuum Distillation

End Product:
Bis(trimethylsilyl) adipate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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